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Compound of Interest

Compound Name: 3-Ethyl-2,3-dimethylpentane

Cat. No.: B092108

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the chemical compound 3-Ethyl-2,3-
dimethylpentane, including its fundamental identifiers, physicochemical properties, and
potential synthetic approaches. The information is curated for professionals in research and

development.

Chemical Identity and Registry Information

3-Ethyl-2,3-dimethylpentane is a saturated branched-chain alkane. Its unique structure is
defined by a five-carbon pentane backbone with ethyl and methyl substituents.
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Identifier Value Source
Chemical Name 3-Ethyl-2,3-dimethylpentane [1112]
CAS Registry Number 16747-33-4 [11[2][3]
Molecular Formula CoHa2o [11[2]
Molecular Weight 128.258 g/mol [1]
IUPAC Name 3-ethyl-2,3-dimethylpentane [2]
Canonical SMILES CCc(c)(coy(eye [1]

MMASVVOQIKCFJIZ-
INChl Key [2]
UHFFFAOYSA-N

Physicochemical Properties

The following table summarizes key quantitative data for 3-Ethyl-2,3-dimethylpentane,
providing a basis for its handling, application, and analysis in a laboratory setting.

Property Value Units Source
Boiling Point 143.5 °C (at 760 mmHg) [1]
Melting Point -99.48 °C [1]
Density 0.722 g/cm3 [1]
Refractive Index 1.4221 [1]

Vapor Pressure 6.68 mmHg (at 25°C) [1]
Flash Point 30.7 °C [1]
XLogP3 4.4 [1][4]

Conceptual Experimental Protocols

While specific experimental protocols for the synthesis of 3-Ethyl-2,3-dimethylpentane are not
readily available in the provided search results, a plausible synthetic route can be
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conceptualized based on established organic chemistry principles for constructing highly
branched alkanes. A potential approach involves a Grignard reaction followed by dehydration
and hydrogenation.

Conceptual Synthesis Workflow:

3-Pentanone sec-Butylmagnesium bromide
(Grignard Reagent)

Grignard Reaction

Tertiary Alcohol Intermediate
(3-Ethyl-2,4-dimethyl-3-pentanol)

Acid-catalyzed Dehydration

Eliminates H20

Alkene Mixture

Catalytic Hydrogenation
(e.g., H2/Pd)

Saturates double bond

G-Ethyl-2,3-dimethy|pentane)
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Caption: Conceptual workflow for the synthesis of 3-Ethyl-2,3-dimethylpentane.
Methodology:

o Grignard Reaction: The synthesis could commence with the reaction of a suitable ketone,
such as 3-pentanone, with a Grignard reagent like sec-butylmagnesium bromide. This
nucleophilic addition would form the carbon skeleton of the target molecule, yielding a
tertiary alcohol intermediate (e.g., 3-ethyl-2,4-dimethyl-3-pentanol). The reaction would be
carried out in an anhydrous ether solvent under an inert atmosphere.

o Dehydration: The resulting tertiary alcohol would then undergo acid-catalyzed dehydration.
Treatment with a strong acid such as sulfuric acid or phosphoric acid and heat would
eliminate a molecule of water, producing a mixture of alkene isomers.

o Catalytic Hydrogenation: The final step would be the catalytic hydrogenation of the alkene
mixture. Using a catalyst such as palladium on carbon (Pd/C) in the presence of hydrogen
gas would reduce the carbon-carbon double bond, yielding the saturated alkane, 3-Ethyl-
2,3-dimethylpentane.

Analytical Verification:

The identity and purity of the synthesized product would be confirmed using standard analytical
techniques:

e Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the
molecular weight of the final product. The NIST WebBook provides mass spectrum data for
this compound which can be used as a reference.[2][3]

* Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the precise structure and
confirm the connectivity of the ethyl and methyl groups on the pentane backbone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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